Cas no 1261752-39-9 (5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261752-39-9
• MF: C₁₂H₆ClF₄NO
• MW: 291.628756046295
• CID: 4924859
• Update Time: 2025-08-05

5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF4NO/c13-10-6-18-11(14)5-9(10)7-2-1-3-8(4-7)19-12(15,16)17/h1-6H
• InChI Key： QKLOEJWAIOXDFY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261752-39-9)

5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261752-39-9, represents a class of pyridine derivatives that are increasingly being explored for their potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, a fluoro atom, and a trifluoromethoxy group on a phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The significance of this compound lies in its versatility as a building block in synthetic chemistry. Pyridine derivatives are well-known for their role in the development of various bioactive molecules, including pharmaceuticals and agrochemicals. The specific arrangement of functional groups in 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has made it a subject of interest in both academic and industrial research settings.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds interact with biological targets. The chloro, fluoro, and trifluoromethoxy substituents are known to influence the electronic and steric properties of the molecule, which in turn affects its binding affinity to proteins and enzymes. This knowledge is crucial for designing molecules with improved pharmacokinetic profiles and reduced side effects.

In the context of drug discovery, 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that pyridine derivatives can act as inhibitors or activators of enzymes involved in metabolic disorders, inflammation, and cancer. The presence of fluorine atoms is particularly noteworthy, as they are often incorporated into drugs to enhance metabolic stability and binding affinity. The trifluoromethoxy group further contributes to the molecule's lipophilicity, which is an important factor in drug absorption and distribution.

The synthesis of 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for the introduction of additional functional groups with minimal side reactions.

One of the most compelling aspects of this compound is its potential application in developing next-generation therapeutics. Researchers are increasingly leveraging structure-activity relationship (SAR) studies to optimize the properties of pyridine-based molecules. By systematically modifying the substituents on the pyridine ring, scientists can fine-tune the biological activity of these compounds. For example, replacing the chloro group with another functional group might alter the molecule's interaction with its target protein, leading to enhanced efficacy or selectivity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms are known to improve drug-like properties such as solubility, bioavailability, and metabolic stability. In particular, the fluoro atom in 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine contributes to these favorable characteristics. Additionally, the trifluoromethoxy group enhances lipophilicity, which is critical for crossing biological membranes. These features make this compound an attractive candidate for further development.

Recent research has also highlighted the importance of understanding the mechanistic aspects of how these compounds exert their effects at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine interacts with biological targets. This information is essential for designing molecules that not only bind effectively but also have favorable pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad range of biological activities. Companies are investing heavily in research aimed at identifying new therapeutic agents based on these scaffolds. The unique combination of functional groups in 5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine makes it a promising candidate for several therapeutic areas, including oncology, neurology, and immunology.

In conclusion,5-Chloro-2-fluoro-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261752-39-9) is a versatile and highly interesting compound with significant potential in pharmaceutical research. Its structural features enable diverse applications in drug discovery, and ongoing studies continue to uncover new ways to leverage its properties for therapeutic benefit. As our understanding of molecular interactions advances, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.